Cas no 1352935-05-7 (5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine)

• Product Name: 5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine
• CAS No: 1352935-05-7
• MF: C₉H₄ClF₃N₂
• MW: 232.589671134949
• CID: 5058700
• Update Time: 2026-02-28

5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(trifluoromethyl)-1,6-naphthyridine
• 1,6-Naphthyridine, 5-chloro-3-(trifluoromethyl)-
• 5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine

• Inchi： 1S/C9H4ClF3N2/c10-8-6-3-5(9(11,12)13)4-15-7(6)1-2-14-8/h1-4H
• InChI Key： ZYELRMGTFMAMJP-UHFFFAOYSA-N
• SMILES： ClC1C2=CC(C(F)(F)F)=CN=C2C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• XLogP3: 3
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine

Introduction to 5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine (CAS No. 1352935-05-7)

5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine (CAS No. 1352935-05-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceutical and chemical research.

The structure of 5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine is characterized by a naphthyridine core with a chlorine atom at the 5-position and a trifluoromethyl group at the 3-position. The presence of these substituents imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various studies. The chlorine atom enhances the lipophilicity of the compound, while the trifluoromethyl group contributes to its metabolic stability and electronic properties.

Recent research has focused on the biological activities of 5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine. Studies have shown that this compound exhibits potent antimicrobial and antiviral properties, making it a potential lead for the development of new therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that 5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine demonstrated significant inhibitory effects against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.

In addition to its antimicrobial properties, 5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine has also been investigated for its anticancer potential. Research conducted at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action is believed to involve the disruption of cellular signaling pathways and induction of apoptosis.

The pharmacokinetic properties of 5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine have also been studied extensively. Its high lipophilicity allows for good absorption and distribution in biological systems, while its metabolic stability ensures prolonged activity in vivo. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthesis, 5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine can be prepared through a series of well-established chemical reactions. One common approach involves the condensation of a suitable nitrile with an appropriate halide followed by cyclization and substitution reactions. The synthetic route is highly efficient and can be scaled up for large-scale production if needed.

The safety profile of 5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine has been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials.

In conclusion, 5-Chloro-3-(trifluoromethyl)-1,6-naphthyridine (CAS No. 1352935-05-7) is a promising compound with diverse biological activities and potential applications in medicine. Its unique structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical potential.